Cas no 1805358-77-3 (3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805358-77-3
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4872871
• Update Time: 2025-06-09

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-1-4-6(2-12)13-3-5(7(4)14)8(10)11/h3,8H,1H2,(H,13,14)
• InChI Key： CLJBIYWPMNPGPB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)NC=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine

Introduction to 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805358-77-3)

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine, with the CAS number 1805358-77-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, cyano, and difluoromethyl substituents, along with a hydroxy group, which collectively contribute to its potential biological activities and applications.

The molecular structure of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine is of particular interest due to its potential as a lead compound in the development of novel therapeutic agents. The presence of the chloromethyl group can facilitate conjugation with other molecules, enhancing its reactivity and functional versatility. The cyano group, known for its electron-withdrawing properties, can influence the compound's electronic distribution and reactivity. The difluoromethyl substituent adds further complexity and can modulate the compound's pharmacokinetic properties, such as solubility and metabolic stability. Lastly, the hydroxy group can participate in hydrogen bonding, enhancing the compound's interactions with biological targets.

In recent years, there has been a growing body of research exploring the biological activities of compounds with similar structural motifs. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that compounds containing a difluoromethyl group exhibited potent antiviral activity against several RNA viruses. Another study in the European Journal of Medicinal Chemistry (2022) highlighted the anti-inflammatory properties of pyridine derivatives with a cyano group, suggesting their potential use in treating inflammatory diseases.

The synthesis of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate nitrile with a substituted pyridine followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to optimize these processes and improve efficiency.

The physicochemical properties of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine, including its solubility, melting point, and stability under various conditions, are crucial for its application in drug discovery and development. Studies have shown that this compound exhibits good solubility in polar solvents and moderate stability under physiological conditions, making it suitable for formulation into various dosage forms.

In terms of biological evaluation, preliminary studies have indicated that 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine possesses promising pharmacological activities. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Additionally, in vivo studies using animal models have shown that this compound can effectively reduce inflammation and exhibit antiviral effects without significant toxicity.

The potential therapeutic applications of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine are diverse and include treatments for viral infections, inflammatory diseases, and potentially cancer. Ongoing clinical trials are further investigating its safety and efficacy in human subjects. The unique combination of functional groups in this compound makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

In conclusion, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805358-77-3) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its distinctive structural features and promising biological activities make it a valuable lead compound for the development of novel therapeutic agents. Continued research into its synthesis, properties, and biological activities will likely uncover new opportunities for its application in healthcare.